![molecular formula C17H20N4O B4440619 N-(3-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide](/img/structure/B4440619.png)
N-(3-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide
Overview
Description
N-(3-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide, also known as MPPI, is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. MPPI belongs to the class of piperazine derivatives and is known to have a wide range of pharmacological effects.
Mechanism of Action
The exact mechanism of action of N-(3-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide is not fully understood. However, it is known to act as a selective antagonist of the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and cognition. This compound has also been shown to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to have antioxidant and anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(3-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide has several advantages for use in lab experiments. It is a well-characterized compound that is readily available. It has also been extensively studied for its pharmacological effects, making it a useful tool for investigating the mechanisms of action of various drugs. However, there are also some limitations to using this compound in lab experiments. It has a relatively short half-life, which may limit its usefulness in certain experiments. In addition, its effects may vary depending on the animal model used, which may limit its generalizability to humans.
Future Directions
There are several future directions for research on N-(3-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide. One potential area of research is the development of new derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of the mechanisms of action of this compound and its potential use in the treatment of various diseases. In addition, further studies are needed to determine the safety and efficacy of this compound in humans. Finally, the potential use of this compound in combination with other drugs for the treatment of various diseases should be investigated.
Scientific Research Applications
N-(3-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models. This compound has also been studied for its potential use in the treatment of neuropathic pain, epilepsy, and Parkinson's disease. In addition, this compound has been shown to have anti-inflammatory and antioxidant effects, which may be useful in the treatment of various inflammatory diseases.
Properties
IUPAC Name |
N-(3-methylphenyl)-4-pyridin-2-ylpiperazine-1-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O/c1-14-5-4-6-15(13-14)19-17(22)21-11-9-20(10-12-21)16-7-2-3-8-18-16/h2-8,13H,9-12H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEFWNJGIVUDBQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)N2CCN(CC2)C3=CC=CC=N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.